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Compound of Interest

Compound Name: Pegcetacoplan acetate

Cat. No.: B15602470

Essential guidelines for the safe and compliant disposal of pegcetacoplan acetate, including
its formulations SYFOVRE® and EMPAVELI®, are critical for maintaining laboratory safety and
environmental protection. This document provides a procedural, step-by-step guide for
researchers, scientists, and drug development professionals to ensure the proper handling and
disposal of this complement inhibitor.

Pegcetacoplan acetate is not classified as a hazardous substance.[1] Therefore, its disposal
follows the protocols for non-hazardous pharmaceutical waste. However, it is imperative to
adhere to all prevailing country, federal, state, and local regulations governing pharmaceutical
waste.

Step-by-Step Disposal Procedures

1. Segregation of Waste:

» Non-Contaminated Materials: Packaging, such as the outer box and product inserts that
have not come into contact with pegcetacoplan acetate, can typically be disposed of as
general laboratory waste.

o Sharps Waste: All needles, syringes, and used injector devices must be immediately placed
in a designated, puncture-resistant, and leak-proof sharps container.[2]

o For SYFOVRER®), this includes the filter needle used for withdrawal from the vial, which
should be disconnected from the syringe and discarded without being used for injection.[3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15602470?utm_src=pdf-interest
https://www.benchchem.com/product/b15602470?utm_src=pdf-body
https://www.benchchem.com/product/b15602470?utm_src=pdf-body
https://www.abmole.com/literature/pegcetacoplan-msds.html
https://www.benchchem.com/product/b15602470?utm_src=pdf-body
https://empaveli.com/wp-content/uploads/2024/08/DIGITAL-EMPAVELI-Injector-Self-administration-Guide.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2024/217171s002lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[4]

o For EMPAVELI®, the entire used on-body injector unit must be placed in a sharps
container.[2]

Liquid Waste (Unused or Residual Product):

o Empty or partially used vials of pegcetacoplan acetate should be disposed of in
accordance with local regulations for non-hazardous pharmaceutical waste.[3]

o Any excess volume of the drug withdrawn into a syringe that is not administered should
also be disposed of following these guidelines.[3]

Contaminated Materials: Personal protective equipment (PPE) such as gloves, as well as
alcohol swabs and other materials that have come into direct contact with pegcetacoplan
acetate, should be segregated as non-hazardous pharmaceutical waste. The filling base and
attached syringe for the EMPAVELI® injector, if not contaminated with blood or other
potentially infectious materials, can be disposed of in the household trash, but in a laboratory
setting, it is best practice to manage them as pharmaceutical waste.[2]

. Containment and Labeling:

Sharps Containers: Sharps containers must be clearly labeled as "Sharps Waste" or with the
universal biohazard symbol.

Non-Hazardous Pharmaceutical Waste: Unused vials and contaminated materials should be
placed in a designated container for non-hazardous pharmaceutical waste. These containers
are often color-coded; for instance, white with a blue lid or simply blue containers are
commonly used for this waste stream.[5][6] The container should be clearly labeled as "Non-
Hazardous Pharmaceutical Waste."

. Final Disposal:

Sharps: Once the sharps container is full (typically two-thirds capacity), it must be sealed
and disposed of through a licensed medical waste management service. Do not dispose of
sharps containers in regular trash.[2]
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» Non-Hazardous Pharmaceutical Waste: The sealed container of non-hazardous
pharmaceutical waste, including vials and contaminated materials, should be collected and
disposed of by a certified pharmaceutical waste contractor. The primary method of disposal
for this waste stream is typically incineration to ensure the complete destruction of the active
pharmaceutical ingredient.[5]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols that would necessitate a detailed methodology section. The procedures
outlined are based on safety data sheets, manufacturer guidelines, and general principles of

pharmaceutical waste management.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of pegcetacoplan

acetate and associated materials in a laboratory setting.
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Caption: Disposal workflow for pegcetacoplan acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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